C.I. Azoic Black 23

Specification

• CAS No.: 12270-09-6
• Molecular Formula: C2H8Cl2N2Pt
• Molecular Weight: 0

Introduction

Chemical Identity and Basic Properties

C.I. Azoic Black 23 is classified as an azoic dye, placing it within the azo dye family that constitutes the largest group of synthetic colorants in commercial use. The compound is specifically identified by several key parameters as shown in Table 1:

Property	Value
Common Name	C.I. Azoic Black 23(8CI)
CAS Registry Number	12270-09-6
Molecular Formula	C₂₆H₁₇N₅O
Exact Molecular Weight	382.13184
Color Index Classification	Azoic (CI 37000-39999)
Physical Form	Powder (Presumed based on similar azoic dyes)

The compound is cataloged in chemical registries and industrial databases as indicated by its presence in chemical supplier listings. Its designation as an 8CI compound refers to its inclusion in the 8th Collective Index of chemical substances, which is part of the standard nomenclature system used for chemical identification.

Classification in the Color Index System

The Color Index (CI) system, developed by the Society of Dyers and Colorists, categorizes dyes based on their chemical structure and application methods. Within this framework:

CI Number Range	Chemical Class
11000-19999	Monoazo dyes
20000-29999	Disazo dyes
30000-34999	Trisazo dyes
35000-36999	Polyazo dyes
37000-39999	Azoic dyes

C.I. Azoic Black 23 falls within the 37000-39999 range, classifying it as an azoic dye. This designation indicates that the compound is designed to be formed within the fiber during the dyeing process, rather than being applied as a pre-formed dye.

Application Area	Potential Use
Textile Industry	Dyeing of cellulosic fibers through azoic development process
Paper Industry	Coloration of paper products
Printing	Component in printing inks
Industrial Colorants	Pigmentation in various industrial applications

The application mechanism for azoic dyes typically involves a two-step process where the coupling component is first applied to the substrate, followed by treatment with the diazotized component to form the insoluble azo dye within the fiber matrix. This in-situ formation creates strong binding with excellent fastness properties.

As described in the literature: "The general procedure for producing such dyeings and prints by coupling thus essentially consists in priming the goods with the coupling component, briefly referred to as 'naphthol', and in subsequently applying the diazo component".

Comparative Analysis with Related Compounds

To contextualize C.I. Azoic Black 23 within the broader family of azoic dyes, Table 3 presents a comparison with related compounds:

Compound	CAS Number	Notes
C.I. Azoic Black 20	12235-31-3	Another azoic black dye with different structural characteristics
C.I. Azoic Blue 35	12220-97-2	Blue azoic dye in the same chemical family
C.I. Azoic Violet 11	12270-12-1	Violet azoic dye with CAS number similar to Azoic Black 23
C.I. Azoic Yellow 28	12221-26-0	Yellow azoic dye with distinctly different chromophoric groups

This comparison highlights the diversity within the azoic dye family and the specific color characteristics that result from variations in chemical structure.